Cas no 883715-40-0 (2-Methyl-4-nitrophenylboronic Acid, pinacol ester)

• Product Name: 2-Methyl-4-nitrophenylboronic Acid, pinacol ester
• CAS No: 883715-40-0
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• MDL: MFCD10698807
• CID: 720447
• PubChem ID: 24820492
• Update Time: 2025-11-02

2-Methyl-4-nitrophenylboronic Acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2-methyl-4-nitrophenyl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(2-methyl-4-nitrophenyl)-
• 2-methyl-4-nitrophenylboronic acid, pinacol ester
• 5-nitrotoluene-2-pinacol boronate
• MFCD10698807
• s12004
• AM20041301
• DTXSID80647538
• A862219
• FT-0602117
• AKOS015998597
• VXWKXTVJLVEIIY-UHFFFAOYSA-N
• 2-Methyl-4-nitrophenylboronic acid pinacol ester
• BS-24112
• SCHEMBL527946
• 883715-40-0
• 4,4,5,5-tetramethyl-2-(2-methyl-4-nitro-phenyl)-[1,3,2]dioxaborolane
• MB08759
• 2-Methyl-4-nitrophenylboronic Acid, pinacol ester

• MDL： MFCD10698807
• Inchi： 1S/C13H18BNO4/c1-9-8-10(15(16)17)6-7-11(9)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3
• InChI Key： VXWKXTVJLVEIIY-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.13300
• Monoisotopic Mass: 263.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 379.6°C at 760 mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.514
• PSA: 64.28000
• LogP: 2.72560

Additional information on 2-Methyl-4-nitrophenylboronic Acid, pinacol ester

Comprehensive Overview of 2-Methyl-4-nitrophenylboronic Acid, pinacol ester (CAS No. 883715-40-0)

2-Methyl-4-nitrophenylboronic Acid, pinacol ester (CAS No. 883715-40-0) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a nitro group and methyl substitution, enhances reactivity and selectivity in catalytic transformations.

The growing demand for high-purity boronic esters in bioconjugation and proteomics has positioned 2-Methyl-4-nitrophenylboronic Acid, pinacol ester as a sought-after reagent. Researchers frequently search for "boronic ester stability," "nitrophenylboronic acid applications," and "CAS 883715-40-0 suppliers," reflecting its relevance in targeted drug delivery and diagnostic probe design. Recent studies highlight its role in fluorescent labeling and enzyme inhibition assays, aligning with trends in precision medicine.

From a synthetic perspective, the pinacol ester moiety in this compound improves hydrolytic stability, addressing common challenges in air-sensitive boronic acids. This property is critical for applications requiring long-term storage or aqueous-phase reactions. Industry professionals often inquire about "alternative protecting groups for boronic acids" or "scalable synthesis of nitrophenylboronates," underscoring the need for optimized protocols.

Environmental and regulatory considerations also drive interest in green chemistry approaches for producing 2-Methyl-4-nitrophenylboronic Acid, pinacol ester. Queries like "biodegradable boronic esters" and "solvent-free coupling reactions" reflect shifting priorities toward sustainable synthesis. Innovations in catalytic recycling and microwave-assisted reactions further enhance its appeal for industrial applications.

In summary, 2-Methyl-4-nitrophenylboronic Acid, pinacol ester (CAS No. 883715-40-0) exemplifies the intersection of structural versatility and functional utility in contemporary chemistry. Its integration into high-throughput screening platforms and nanomaterial fabrication ensures enduring relevance across multidisciplinary fields.